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Compound of Interest

4,4,5,5,6,6,7,7,8,8,9,9,9-
Compound Name:
Tridecafluorononan-1-ol

An In-depth Technical Guide on 3-(Perfluorohexyl)propanol

This technical guide provides a comprehensive overview of 3-(Perfluorohexyl)propanol, a
fluorinated alcohol with significant applications in various industrial and research sectors. The
information is tailored for researchers, scientists, and professionals in drug development,
presenting key data on its properties, synonyms, and applications.

Chemical Identity and Synonyms

3-(Perfluorohexyl)propanol is known by a variety of names in scientific literature and
commercial listings. A comprehensive list of its synonyms is provided below for clear
identification and literature searching.
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Synonym Reference
3-(Perfluorohexyl)propan-1-ol [1]
1H,1H,2H,2H,3H,3H-Tridecafluoro-1-nonanol [1]

4,455,6,6,7,7,8,8,9,9,9-Tridecafluoro-1- 2]

nonanol

3-(Perfluoro-n-hexyl)propanol [2]
3-(Perfluorohexyl) Propyl Alcohol [2]
DAIKIN A-1630 [2](3]
TPOH-6 [3]
6:3 FTOH [3]

Physicochemical Properties

The unique properties of 3-(Perfluorohexyl)propanol, stemming from its highly fluorinated alkyl
chain, make it a valuable compound in various applications. The table below summarizes its
key physicochemical data.
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Property Value Reference
CAS Number 80806-68-4 [1]
Molecular Formula C9H7F130 [1]14]
Molecular Weight 378.13 g/mol [1114]
Appearance C.:ok')rless to pale yellow clear 4]
liquid

Density 1.629 g/cm3 [1][5]
Boiling Point 80 °C [1][5]
Flash Point 50.5 °C [1]
Refractive Index 1.329 [1][5]
Melting Point -3 °C (lit)) [2]
Storage Temperature Refrigerator [2][5]

Applications in Research and Industry

3-(Perfluorohexyl)propanol is a versatile chemical intermediate with applications spanning
several fields:

o Materials Science: It serves as a building block for fluorine-containing polymers and
coatings.[1] These materials exhibit low surface energy, leading to water- and oil-repellent
properties crucial for textiles, electronics, and the automotive industry.[1][4]

e Pharmaceutical Research: The compound is used as an intermediate in the synthesis of
fluorinated drugs.[1] The introduction of fluorine can enhance the bioavailability and
metabolic stability of pharmaceutical compounds.[1]

o Surfactant and Emulsifier Synthesis: Its amphiphilic nature, with a hydrophobic fluorinated
tail and a hydrophilic alcohol group, makes it an excellent precursor for fluorinated
surfactants, emulsifiers, and wetting agents.[4] These are utilized in applications such as
firefighting foams and industrial cleaning agents.[4]
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e Agrochemicals: Its chemical stability is beneficial in the formulation of durable and effective
pesticides.[1]

Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of 3-
(Perfluorohexyl)propanol are proprietary or published in subscription-based scientific literature
not accessible through general web searches, a general overview of its synthesis can be
described. The production typically involves advanced fluorination techniques starting from
high-purity fluorine-containing raw materials to achieve the desired molecular structure.[1]

A generalized synthetic workflow can be conceptualized as follows:

Starting Materials

High-Purity Fluorine-Containing Raw Materials

Synthesis Process

Advanced Fluorination Techniques

Reaction & Purification

Final Broduct

3-(Perfluorohexyl)propanol
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A generalized workflow for the synthesis of 3-(Perfluorohexyl)propanol.

Disclaimer: This document is intended for informational purposes only. For detailed
experimental procedures and safety information, please consult peer-reviewed scientific
literature and official safety data sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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